Cas no 2138168-06-4 (5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole)

• Product Name: 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole
• CAS No: 2138168-06-4
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6141186
• PubChem ID: 165451299
• Update Time: 2025-10-27

5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2138168-06-4
• EN300-744722
• 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole

• Inchi： 1S/C9H14ClN3O/c1-14-6-8(10)9-5-11-12-13(9)7-3-2-4-7/h5,7-8H,2-4,6H2,1H3
• InChI Key： VWSNABXTNMYDLF-UHFFFAOYSA-N
• SMILES： ClC(COC)C1=CN=NN1C1CCC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole

Comprehensive Overview of 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole (CAS No. 2138168-06-4)

The compound 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole (CAS No. 2138168-06-4) is a specialized heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,2,3-triazole core with cyclobutyl and chloro-methoxyethyl substituents, making it a versatile intermediate for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight the growing importance of triazole derivatives due to their broad-spectrum biological activities. Researchers are particularly interested in 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole as a potential building block for novel antimicrobial agents and kinase inhibitors. The compound's structural features allow for diverse modifications, addressing current challenges in drug resistance and selective targeting – two hot topics in modern pharmaceutical development.

From a chemical perspective, the 1,2,3-triazole moiety in this compound offers remarkable stability against metabolic degradation, while the cyclobutyl group contributes to enhanced lipophilicity and membrane permeability. These properties make CAS 2138168-06-4 particularly valuable for designing bioactive molecules with improved pharmacokinetic profiles. The chloro-methoxyethyl side chain provides an additional handle for further functionalization, enabling the creation of diverse molecular libraries.

The synthesis of 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a process that has revolutionized click chemistry applications in drug discovery. This synthetic approach aligns with current industry demands for atom-efficient and environmentally friendly methodologies, addressing growing concerns about sustainable chemistry practices.

In material science applications, this compound shows promise as a precursor for functional polymers and coordination complexes. The triazole nitrogen atoms can serve as excellent ligands for metal ions, while the cyclobutyl ring introduces interesting steric effects that can modulate material properties. These characteristics are particularly relevant for developing advanced electronic materials and catalysts – areas experiencing rapid growth in both academic and industrial research.

Market analysis indicates increasing demand for specialized triazole derivatives like 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole, driven by expanding applications in pharmaceutical intermediates and agrochemical formulations. The compound's unique structural features address several current challenges in these sectors, including the need for novel mode-of-action compounds and resistance-breaking formulations.

Quality control and characterization of CAS 2138168-06-4 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications, particularly in regulated industries like pharmaceuticals where impurity profiling has become a critical quality attribute.

From a safety perspective, proper handling of 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole requires standard laboratory precautions. While not classified as highly hazardous, the compound should be treated with appropriate personal protective equipment and handled in well-ventilated areas, reflecting the chemical industry's increasing emphasis on occupational safety and risk minimization practices.

The future outlook for 5-(1-chloro-2-methoxyethyl)-1-cyclobutyl-1H-1,2,3-triazole appears promising, with potential applications emerging in bioconjugation chemistry and prodrug design. As researchers continue to explore the boundaries of triazole chemistry, this compound is well-positioned to play a significant role in addressing current challenges in targeted drug delivery and precision medicine – two of the most dynamic areas in contemporary biomedical research.

For synthetic chemists and material scientists, CAS 2138168-06-4 represents an intriguing scaffold that combines synthetic accessibility with diverse functionalization potential. The compound's balanced physicochemical properties make it particularly valuable for structure-activity relationship studies and molecular optimization programs, where small structural modifications can lead to significant changes in biological activity or material performance.